Cas no 1803476-97-2 (4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide)

4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide is a specialized heterocyclic compound featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and carboxamide functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of bioactive molecules. The presence of the trifluoromethoxy group enhances metabolic stability and lipophilicity, while the carboxamide moiety offers versatility for further derivatization. This compound is particularly useful in the development of kinase inhibitors and other targeted therapeutics due to its ability to modulate electronic and steric properties. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide structure
1803476-97-2 structure
Product Name:4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide
CAS No:1803476-97-2
MF:C8H5F3N4O2
MW:246.146111249924
CID:4910496
Update Time:2025-05-25

4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide
    • Inchi: 1S/C8H5F3N4O2/c9-8(10,11)17-7-3(1-12)5(13)4(2-15-7)6(14)16/h2H,(H2,13,15)(H2,14,16)
    • InChI Key: VTVMRELNMDCESY-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C#N)=C(C(C(N)=O)=CN=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 350
  • XLogP3: 0.8
  • Topological Polar Surface Area: 115

4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A026004395-500mg
4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide
1803476-97-2 97%
500mg
$931.00 2022-04-02
Alichem
A026004395-1g
4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide
1803476-97-2 97%
1g
$1,814.40 2022-04-02

Additional information on 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide

Recent Advances in the Study of 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide (CAS: 1803476-97-2)

The compound 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide (CAS: 1803476-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the role of 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide as a building block for novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have synthesized derivatives of this compound to explore its binding affinity and selectivity toward specific kinase targets. Preliminary results indicate that modifications at the 5-carboxamide position can significantly enhance its inhibitory activity against certain oncogenic kinases, such as EGFR and BRAF.

In addition to its potential in oncology, this compound has also been investigated for its antimicrobial properties. The trifluoromethoxy group, known for its electron-withdrawing effects, contributes to the molecule's stability and bioavailability, making it a viable candidate for combating resistant bacterial strains. Recent in vitro studies have demonstrated its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest that further optimization could lead to the development of a new class of antibiotics.

The synthetic chemistry of 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide has also been a focal point of recent research. Efficient and scalable synthetic routes are essential for its practical application in drug development. A study published in 2023 described a novel one-pot synthesis method that significantly reduces the number of steps and improves yield compared to traditional approaches. This advancement not only lowers production costs but also minimizes environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity, and pharmacokinetics need to be addressed through comprehensive preclinical studies. Researchers are currently employing advanced techniques, such as computational modeling and high-throughput screening, to identify optimal derivatives with improved safety and efficacy profiles. Collaborative efforts between academia and industry are expected to accelerate the progress of this compound into clinical trials.

In conclusion, 4-Amino-3-cyano-2-(trifluoromethoxy)pyridine-5-carboxamide (CAS: 1803476-97-2) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing it toward clinical use.

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